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Cat. No.: B091760

Get Quote

An In-Depth Technical Guide to 3-Chloropropane-1-thiol

Introduction

3-Chloropropane-1-thiol, a bifunctional organosulfur compound, serves as a critical building
block in various domains of chemical synthesis, from materials science to pharmaceutical
development. Its structure, featuring a reactive thiol group at one end of a propyl chain and a
chlorine atom at the other, allows for a diverse range of chemical transformations. This guide
provides a comprehensive overview of its chemical properties, synthesis, reactivity,
applications, and safety protocols, tailored for researchers, scientists, and professionals in drug
development. The IUPAC name for this compound is 3-chloropropane-1-thiol[1]. Other common
synonyms include 3-Chloro-1-propanethiol, y-Chloropropyl mercaptan, and 3-
Chloropropanethiol[2][3].

Chemical and Physical Properties

3-Chloropropane-1-thiol is a colorless liquid with distinct physical and chemical characteristics
that are essential for its handling and application in experimental settings[1]. A summary of its
identifiers and physicochemical properties is presented below.
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Table 1: General and IUPAC Identifiers for 3-Chloropropane-1-thiol

Identifier Value

IUPAC Name 3-chloropropane-1-thiol[1]

CAS Number 17481-19-5[1][2]

Molecular Formula CsH7CIS[1][2][4]]5]

Molecular Weight 110.61 g/mol [1][5]

INChl Key TZCFWOHAWRIQGF-UHFFFAOYSA-NJ[1]
SMILES String SCCcCCl

EC Number 241-496-0[1]

Table 2: Physicochemical Properties of 3-Chloropropane-1-thiol

Property Value

Physical Form Liquid[2]

Appearance Colorless liquid[1]

Boiling Point 145.5 °C (lit.)[2][4]

Density 1.136 g/mL at 25 °C (lit.)[2][4]
Refractive Index (n20/D) 1.4921 (lit.)[2][4]

Flash Point 43 °C (109.4 °F) - closed cup
pKa 10.04 + 0.10 (Predicted)[2]

Solubilit Soluble in water and organic solvents like
olubili
Y ethanol and ether[4].

Synthesis Protocols

The synthesis of 3-chloropropane-1-thiol can be achieved through several methods. A common
approach involves the reaction of a suitable propane precursor with a chlorinating agent and a
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thiol source.

Experimental Protocol: Synthesis from Propanethiol

This protocol describes a general method for the synthesis of 3-chloropropane-1-thiol by the
direct chlorination of propanethiol.

Objective: To synthesize 3-chloropropane-1-thiol via chlorination of 1-propanethiol.

Materials:

1-Propanethiol

Chlorine gas (Cl2) or another suitable chlorinating agent

Inert solvent (e.g., dichloromethane)

Apparatus for gas introduction

Reaction vessel with stirring and temperature control

Purification setup (distillation apparatus)
Methodology:

e Reaction Setup: In a well-ventilated fume hood, a reaction vessel equipped with a magnetic
stirrer, a thermometer, and a gas inlet tube is charged with 1-propanethiol dissolved in an
inert solvent.

o Chlorination: The solution is cooled to a controlled temperature, typically between 0-5 °C, to
manage the exothermicity of the reaction[4].

e Reactant Addition: Chlorine gas is bubbled through the solution at a slow, controlled rate.
The reaction progress is monitored using an appropriate technique, such as gas
chromatography (GC) or thin-layer chromatography (TLC).

e Quenching and Workup: Upon completion, the reaction is carefully quenched. The mixture is
then washed with a suitable aqueous solution to remove any unreacted chlorinating agent
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and byproducts.

 Purification: The organic layer is separated, dried over an anhydrous salt (e.g., MgSQOa4), and
filtered. The final product is purified by distillation to yield pure 3-chloropropane-1-thiol[4].

Synthesis Workflow

Cool to 0-5°C and y
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Caption: General workflow for the synthesis of 3-chloropropane-1-thiol.

Chemical Reactivity and Key Reactions

3-Chloropropane-1-thiol's utility stems from its two distinct reactive sites: the nucleophilic thiol
group (-SH) and the electrophilic carbon atom bonded to chlorine (-CH2Cl). This allows it to act
as a versatile linker and intermediate in organic synthesis[3].

e Reactions at the Thiol Group: The thiol group is nucleophilic and can be easily deprotonated
to form a thiolate, which is an even stronger nucleophile. It readily undergoes S-alkylation, S-
acylation, and oxidation to form disulfides. The thiol-ene "click" reaction, involving the radical-
mediated addition of the thiol across a double bond, is a highly efficient transformation used
in materials and peptide science[6].

¢ Reactions at the Chloro Group: The chlorine atom is a good leaving group, making the
terminal carbon susceptible to nucleophilic substitution (Sn2) reactions. This allows for the
introduction of a wide variety of functional groups, such as amines, azides, and cyanides.
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Key Reactivity Pathways
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Caption: Reactivity map for 3-chloropropane-1-thiol.

Applications in Research and Drug Development

The dual functionality of 3-chloropropane-1-thiol makes it a valuable intermediate in several
high-value applications.

o Organic Synthesis: It is widely used as a building block to construct more complex molecules
containing a thioether linkage and another functional group derived from the chloro moiety.

o Materials Science: The compound is used in the passivation of quantum dots, which
enhances the efficiency and stability of infrared-band gap quantum dot solar cells[3]. The
thiol group can anchor to surfaces, making it useful for creating self-assembled monolayers
(SAMS).

e Drug Discovery and Development: Chlorine-containing compounds are prevalent in
pharmaceuticals, with over 250 FDA-approved chloro-drugs on the market[7]. While specific
applications of 3-chloropropane-1-thiol in approved drugs are not detailed, its structure is
ideal for use as a linker in creating bioconjugates or as a precursor for synthesizing
heterocyclic compounds with potential biological activity. Research has indicated it
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possesses antimicrobial properties, suggesting it could be a candidate for further
pharmaceutical exploration[8].

Logical Flow to Applications
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Caption: Relationship between functional groups and applications.

Safety and Handling

3-Chloropropane-1-thiol is a hazardous chemical that requires careful handling to avoid
exposure[4]. It is flammable and causes skin, eye, and respiratory irritation[1][4].

Table 3: Safety and Hazard Information for 3-Chloropropane-1-thiol
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Category Information
Signal Word Warning[2]
GHS Pictograms GHSO02 (Flammable), GHSO07 (Irritant)[2]

H226: Flammable liquid and vapor[1]. H315:

Causes skin irritation[1]. H319: Causes serious
Hazard Statements o )

eye irritation[1]. H335: May cause respiratory

irritation[1].

P210: Keep away from heat/sparks/open
flames/hot surfaces. No smoking[9]. P261:
Avoid breathing vapors[1]. P280: Wear
protective gloves/protective clothing/eye
protection/face protection[9]. P305+P351+P338:
IF IN EYES: Rinse cautiously with water for

Precautionary Statements

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing[1].

Eyeshields, faceshields, gloves, and a suitable
Personal Protective Equipment (PPE) respirator (e.g., type ABEK (EN14387) respirator

filter) are recommended|[9].

Store in a cool, dry, and well-ventilated place in
Storage a tightly closed container[9][10]. Keep away

from sources of ignition[10].

Always consult the full Safety Data Sheet (SDS) before handling this chemical[9]. Work should
be conducted in a well-ventilated chemical fume hood. In case of contact, immediately flush the
affected area with plenty of water and seek medical attention[4].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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